Cas no 1807060-05-4 (2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde
• CAS No: 1807060-05-4
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883927
• Update Time: 2025-08-04

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-2-5(9)7(8(10)11)12-6(4)3-13/h2-3,8H,1H3
• InChI Key： QBHPEJPWVNLKAC-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=O)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 1807060-05-4, commonly referred to as 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile applications. The pyridine ring serves as the central structural motif, with substituents at positions 2, 3, 5, and 6, each contributing to the compound's distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde, allowing researchers to explore its properties in greater depth. The difluoromethyl group at position 2 introduces a unique combination of electron-withdrawing and steric effects, while the fluoro group at position 3 enhances the compound's stability and reactivity. The methyl group at position 5 further modulates the electronic environment of the pyridine ring, making this compound highly tunable for specific applications.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The carboxaldehyde group at position 6 is particularly reactive, making it an ideal candidate for forming covalent bonds with other functional groups. This property has been leveraged in recent studies to develop novel polymers and hybrid materials with enhanced mechanical and thermal stability. For instance, researchers have successfully incorporated this compound into polymeric matrices to create materials with improved resistance to environmental stressors.

In addition to its role in materials science, 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde has shown potential in medicinal chemistry. Its unique structure allows for interactions with biological molecules, making it a valuable tool in drug design. Recent studies have explored its ability to act as a scaffold for small molecule inhibitors targeting specific enzymes involved in disease pathways. The compound's ability to form hydrogen bonds and its lipophilic nature make it an attractive candidate for optimizing bioavailability in drug candidates.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental standpoint, the production and handling of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde must adhere to strict safety protocols due to its chemical reactivity. However, its stability under normal conditions makes it suitable for storage and transportation when proper precautions are taken. Ongoing research is focused on developing greener synthesis routes that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-6-carboxaldehyde (CAS No. 1807060-05-4) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset in both academic research and industrial development. As advancements in synthetic methods continue to unfold, this compound is poised to play an even more significant role in shaping the future of chemistry and materials science.